Cas no 1547005-10-6 (methyl(2-{pyrazolo1,5-apyrimidin-2-yl}ethyl)amine)

• Product Name: methyl(2-{pyrazolo1,5-apyrimidin-2-yl}ethyl)amine
• CAS No: 1547005-10-6
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 6392412
• PubChem ID: 83874580
• Update Time: 2024-01-12

methyl(2-{pyrazolo1,5-apyrimidin-2-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(2-{pyrazolo1,5-apyrimidin-2-yl}ethyl)amine
• methyl(2-{pyrazolo[1,5-a]pyrimidin-2-yl}ethyl)amine
• EN300-1746828
• 1547005-10-6

• Inchi： 1S/C9H12N4/c1-10-5-3-8-7-9-11-4-2-6-13(9)12-8/h2,4,6-7,10H,3,5H2,1H3
• InChI Key： VMABBELZNJRWST-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=CC(CCNC)=N2

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines